Cas no 83728-92-1 (N-Ethylcytisine)

N-Ethylcytisine structure

N-Ethylcytisine structure

Product Name:N-Ethylcytisine

CAS No:83728-92-1

Molecular Formula:C₁₃H₁₈N₂O

Molecular Weight:218.295

CID:2063222

PubChem ID:16637612

N-Ethylcytisine Properties

Names and Identifiers

- N-Ethylcytisine
- AKOS000276921
- DTXSID001127142
- 83728-92-1
- (1R,5S)-3-Ethyl-1,2,3,4,5,6-hexahydro-1,5-methano-8H-pyrido[1,2-a][1,5]diazocin-8-one
- (-)-N-Ethylcytisine
- +Expand
- InChIKey： KBLPVTVCSMTFDG-WDEREUQCSA-N
- Inchi： InChI=1S/C13H18N2O/c1-2-14-7-10-6-11(9-14)12-4-3-5-13(16)15(12)8-10/h3-5,10-11H,2,6-9H2,1H3/t10-,11+/m0/s1
- SMILES： CCN1CC2CC(C1)C3=CC=CC(=O)N3C2

Computed Properties

Exact Mass: 218.141913202g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 218.141913202g/mol
Heavy Atom Count: 16
Complexity: 372
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 23.6Å²

N-Ethylcytisine Related Literature

1. Back cover

Chem. Commun., 2015,51, 13422-13422
2. Subtle backbone modifications control the interpenetration of dibenzosuberone-based coordination cages†

Thorben R. Schulte,Marcel Krick,Carmen I. Asche,Sabrina Freye,Guido H. Clever RSC Adv., 2014,4, 29724-29728
3. Transition-metal complexes containing an as-donor positively-charged ligand

J. Chem. Soc. D, 1969, 1094-1095
4. Trace determination of hydroxyaromatic compounds in dyestuffs using cloud point preconcentration

Analyst, 1998,123, 1535-1539
5. Applications of advanced hybrid organic–inorganic nanomaterials: from laboratory to market†

Philippe Belleville,Michael Popall Chem. Soc. Rev., 2011,40, 696-753
6. The nature and sources of laser induced isotopic fractionation in laser ablation-multicollector-inductively coupled plasma-mass spectrometry

Detlef Günther J. Anal. At. Spectrom., 2003,18, 205-212
7. XX.—On acetoxybenzamic acid, an isomer of hippuric acid

Q. J. Chem. Soc., 1861,13, 235-248
8. A novel single-labeled fluorescent oligonucleotide probe for silver(i) ion detection based on the inherent quenching ability of deoxyguanosines†

Lei Wang,Yingwei Zhang,Xuping Sun Analyst, 2011,136, 891-893
9. Inside back cover

Green Chem., 2020,22, 4377-4377
10. Reply to the ‘Comment on “Fluorimetric sensing of ATP in water by an imidazolium hydrazone based sensor”’ by S. Farshbaf and P. Anzenbacher Jr., Chem. Commun., 2019, 55, 1770

Sepideh Farshbaf,Pavel Anzenbacher, Jr Chem. Commun., 2023,59, 5296-5297

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